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Compound of Interest

Compound Name:
1,3-Dimethyluracil-5-

carboxaldehyde

Cat. No.: B1297471 Get Quote

For researchers, scientists, and professionals in drug development, the proper handling and

disposal of chemical reagents is paramount to ensuring laboratory safety and environmental

compliance. This guide provides detailed, step-by-step procedures for the safe disposal of 1,3-
Dimethyluracil-5-carboxaldehyde, a compound warranting careful management due to its

potential hazards.

Immediate Safety and Hazard Information
1,3-Dimethyluracil-5-carboxaldehyde is classified with the following hazards:

Causes skin irritation (H315)[1][2]

Causes serious eye irritation (H319)[1][2]

May cause respiratory irritation (H335)[1][2]

The corresponding GHS pictogram is an exclamation mark (GHS07), indicating these irritant

properties.[1] Adherence to proper personal protective equipment (PPE) protocols is mandatory

when handling this compound.

Quantitative Safety Data
For quick reference, the key safety classifications and identifiers for 1,3-Dimethyluracil-5-
carboxaldehyde are summarized below.
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Identifier Value

CAS Number 4869-46-9

GHS Pictogram Exclamation Point (GHS07)[1]

Hazard Statements H315, H319, H335[1][2]

Precautionary Statements P261, P305, P351, P338[1]

Step-by-Step Disposal Protocol
The primary directive for the disposal of 1,3-Dimethyluracil-5-carboxaldehyde is to dispose of

the contents and container to an approved waste disposal plant[2]. Do not discharge into drains

or the environment[3]. The following protocol outlines the necessary steps to ensure safe and

compliant disposal.

Experimental Workflow for Disposal
1. Personal Protective Equipment (PPE) Confirmation:

Before handling the waste, ensure you are wearing appropriate PPE, including chemical-

resistant gloves, safety goggles, and a lab coat.

2. Waste Segregation and Collection:

Collect waste 1,3-Dimethyluracil-5-carboxaldehyde, including any contaminated materials

(e.g., filter paper, pipette tips), in a designated and compatible hazardous waste container.

The container must be clearly labeled with "Hazardous Waste" and the full chemical name:

"1,3-Dimethyluracil-5-carboxaldehyde".

3. Container Management:

Keep the waste container securely closed when not in use.

Store the container in a well-ventilated, designated satellite accumulation area away from

incompatible materials such as strong oxidizing agents, strong acids, strong bases, and

strong reducing agents[3].
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4. Scheduling Waste Pickup:

Contact your institution's Environmental Health and Safety (EHS) office or the designated

chemical waste management service to schedule a pickup for the hazardous waste

container.

Follow all institutional procedures for waste manifest and documentation.

5. Emergency Preparedness:

In case of a spill, immediately alert personnel in the area.

For small spills, use an appropriate absorbent material, then sweep or shovel the contained

waste into a suitable, labeled container for disposal[3]. Avoid generating dust[3].

Ensure that eyewash stations and safety showers are readily accessible[3].

Logical Workflow for Disposal Decision-Making
The following diagram illustrates the decision-making process for the proper disposal of 1,3-
Dimethyluracil-5-carboxaldehyde.
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Caption: Disposal workflow for 1,3-Dimethyluracil-5-carboxaldehyde.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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